Cas no 2228937-50-4 (3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline)

• Product Name: 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline
• CAS No: 2228937-50-4
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5960227
• PubChem ID: 165659951
• Update Time: 2025-06-12

3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline
• EN300-1821416
• 3-[2-(aminooxy)propan-2-yl]-N,N-dimethylaniline
• 2228937-50-4

• Inchi： 1S/C11H18N2O/c1-11(2,14-12)9-6-5-7-10(8-9)13(3)4/h5-8H,12H2,1-4H3
• InChI Key： ARQSONDQNNHRDA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC=C(C=1)N(C)C)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline

Comprehensive Overview of 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline (CAS No. 2228937-50-4)

3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline (CAS No. 2228937-50-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its CAS number 2228937-50-4, is a derivative of aniline and features an aminooxy functional group, which makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials, pharmaceuticals, and agrochemicals.

The molecular structure of 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline includes a dimethylaniline moiety, which is known for its electron-donating properties. This characteristic enhances the compound's reactivity, making it a versatile building block in organic synthesis. The presence of the aminooxy group further expands its utility, as this functional group is often employed in conjugation reactions and as a protecting group in complex synthetic pathways. Given these attributes, the compound is frequently explored in the context of drug discovery and material science, where precision and functionality are paramount.

In the realm of pharmaceutical research, 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline has been investigated for its potential as a precursor in the synthesis of biologically active molecules. Its ability to form stable linkages with other functional groups makes it an attractive candidate for the development of targeted therapies and diagnostic agents. Additionally, the compound's solubility and stability under various conditions have prompted studies into its use in formulation science, where it could improve the delivery and efficacy of active pharmaceutical ingredients (APIs).

Beyond pharmaceuticals, CAS No. 2228937-50-4 has found applications in the agrochemical industry. The compound's structural features lend themselves to the design of new pesticides and herbicides, where its reactivity can be harnessed to create more effective and environmentally friendly solutions. As the demand for sustainable agricultural practices grows, compounds like 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline are becoming increasingly relevant in the development of next-generation agrochemicals.

From a material science perspective, this compound is being explored for its potential in the synthesis of advanced polymers and coatings. The aminooxy group can participate in cross-linking reactions, which are critical for creating durable and high-performance materials. Researchers are particularly interested in its use for smart materials that respond to environmental stimuli, such as temperature or pH changes. Such innovations could revolutionize industries ranging from electronics to biomedical engineering.

The synthesis and handling of 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline require specialized knowledge and equipment, as its reactivity demands careful control of reaction conditions. Laboratories working with this compound often employ advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to characterize its purity and structure. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

In recent years, the scientific community has also focused on the environmental impact of chemical compounds like CAS No. 2228937-50-4. Studies are underway to assess its biodegradability and potential ecotoxicity, as part of broader efforts to promote green chemistry principles. This aligns with global trends toward sustainability and responsible chemical management, making 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline a subject of interest for both its utility and its environmental profile.

For researchers and industry professionals seeking reliable information on 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline, it is essential to consult peer-reviewed literature and reputable suppliers. The compound's CAS number 2228937-50-4 serves as a unique identifier, facilitating accurate searches in chemical databases and regulatory documents. As interest in this compound continues to grow, staying informed about the latest developments and applications will be crucial for leveraging its full potential.

In conclusion, 3-2-(aminooxy)propan-2-yl-N,N-dimethylaniline (CAS No. 2228937-50-4) represents a fascinating area of study with broad implications across multiple industries. Its unique chemical properties, combined with its versatility, make it a valuable asset in drug development, agrochemical innovation, and advanced material design. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and technology today.